2,3-difluoro-N-phenylaniline

• Molecular Formula: C12H9F2N
• Molecular Weight: 205.20 g/mol
• IUPAC Name: 2,3-difluoro-N-phenylaniline
• InChI: InChI=1S/C12H9F2N/c13-10-7-4-8-11(12(10)14)15-9-5-2-1-3-6-9/h1-8,15H
• InChI Key: UNDBZBDBTVWUFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=C(C(=CC=C2)F)F

Description

2,3-Difluoro-N-phenylaniline is a fluorinated aromatic amine derivative characterized by a phenyl group attached to an aniline moiety substituted with two fluorine atoms at the 2- and 3-positions of the benzene ring. Fluorine substituents typically enhance metabolic stability, lipophilicity, and binding affinity in bioactive molecules, making this compound a candidate for further functionalization .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-Chloro-N-phenyl-phthalimide

• Structure : Contains a phthalimide backbone with a chlorine substituent and an N-phenyl group (Fig. 1, ).
• Key Differences: Functional Groups: Phthalimide (cyclic imide) vs. aniline (primary amine). Substituents: Chlorine (electron-withdrawing) vs. fluorine (smaller, electronegative). Applications: Primarily used as a monomer for polyimide synthesis due to its thermal stability and rigidity .
• Reactivity : The chloro group in 3-chloro-N-phenyl-phthalimide facilitates nucleophilic substitution reactions, whereas fluorine in 2,3-difluoro-N-phenylaniline may direct electrophilic aromatic substitution or participate in hydrogen bonding.

2,3-Difluoro-6-nitro-N-phenylaniline

• Structure: Features an additional nitro group (-NO₂) at the 6-position alongside 2,3-difluoro substitution ().
• Key Differences :
  • Electronic Effects : The nitro group is strongly electron-withdrawing, reducing the electron density of the aromatic ring compared to the parent aniline.
  • Applications : Nitro groups are often intermediates in the synthesis of amines (via reduction) or heterocycles, suggesting this compound could serve as a precursor for dyes or explosives.
• Reactivity : The nitro group may dominate reactivity, directing further substitutions to meta/para positions relative to itself.

5-Fluoro-N-[(3-fluorophenyl)methyl]-2-methylaniline

• Structure : Contains a benzyl group substituted with fluorine and a methyl group on the aniline ring ().
• Key Differences :
  • Substituent Diversity : A branched alkyl chain (benzyl group) introduces steric hindrance, unlike the planar phenyl group in 2,3-difluoro-N-phenylaniline.
  • Lipophilicity : The benzyl and methyl groups likely increase hydrophobicity, impacting bioavailability in pharmaceutical contexts.

2-[(3-Fluorophenyl)amino]-N-phenylpropanamide

• Structure: Combines an amide linkage with a 3-fluorophenylamino group ().
• Key Differences :
  • Functional Groups : Amide (-CONH-) vs. aniline (-NH₂). Amides are less basic but more resistant to oxidation.
  • Applications : Amides are common in drug design (e.g., protease inhibitors), suggesting this compound may have bioactivity distinct from 2,3-difluoro-N-phenylaniline.

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Potential Applications
2,3-Difluoro-N-phenylaniline	C₁₂H₉F₂N	Not provided	2-F, 3-F, N-phenyl	Pharmaceuticals, agrochemicals
3-Chloro-N-phenyl-phthalimide	C₁₄H₈ClNO₂	265.67 g/mol	Cl, phthalimide, N-phenyl	Polyimide monomers
2,3-Difluoro-6-nitro-N-phenylaniline	C₁₂H₈F₂N₂O₂	Not provided	2-F, 3-F, 6-NO₂, N-phenyl	Dye intermediates, explosives
5-Fluoro-N-[(3-fluorophenyl)methyl]-2-methylaniline	C₁₄H₁₃F₂N	233.26 g/mol	5-F, 2-CH₃, N-(3-F-benzyl)	Bioactive molecule synthesis
2-[(3-Fluorophenyl)amino]-N-phenylpropanamide	C₁₅H₁₅FN₂O	258.29 g/mol	3-F, amide, N-phenyl	Drug candidates, peptidomimetics

Research Implications and Gaps

• Electronic Effects : Fluorine’s inductive effects in 2,3-difluoro-N-phenylaniline may stabilize charge-transfer complexes, but comparative studies with chloro or nitro analogs are needed to quantify these differences.
• Synthetic Utility : The nitro derivative () offers a pathway to amines via reduction, while the amide () could serve as a protease inhibitor scaffold.
• Data Limitations : Critical parameters (e.g., pKa, logP) for 2,3-difluoro-N-phenylaniline are absent in the provided evidence, highlighting the need for experimental characterization.